![molecular formula C13H17N3O2S B1413646 5-Isopropyl-1-[(4-methylphenyl)sulfonyl]-1h-pyrazol-3-amine CAS No. 2173136-44-0](/img/structure/B1413646.png)
5-Isopropyl-1-[(4-methylphenyl)sulfonyl]-1h-pyrazol-3-amine
Overview
Description
5-Isopropyl-1-[(4-methylphenyl)sulfonyl]-1h-pyrazol-3-amine (5-IP-MPSP) is a synthetic compound that has been used in a variety of scientific research applications. It has a wide range of biochemical and physiological effects and has been studied for its potential use in laboratory experiments.
Scientific Research Applications
Novel Drug Discovery
Pyrazoles, including derivatives like 5-Isopropyl-1-[(4-methylphenyl)sulfonyl]-1H-pyrazol-3-amine, have been actively involved in novel drug discovery. Research indicates that these compounds demonstrate significant biological properties such as antioxidant, anti-breast cancer, and anti-inflammatory effects. Molecular docking studies have shown that certain pyrazole derivatives exhibit excellent COX-2 inhibition and HRBC membrane stabilization properties, suggesting their potential as future COX-2 inhibitors or anti-inflammatory drugs (Thangarasu, Manikandan, & Thamaraiselvi, 2019).
Corrosion Inhibition
Bipyrazole compounds, closely related to the 5-Isopropyl pyrazole derivative, have shown effectiveness as corrosion inhibitors for pure iron in acidic media. These compounds act as efficient inhibitors, increasing inhibition efficiency with concentration and functioning as mixed-type inhibitors without changing the hydrogen evolution mechanism (Chetouani, Hammouti, Benhadda, & Daoudi, 2005).
Biological Activity
Newly synthesized pyrazole derivatives, including those similar to 5-Isopropyl-1-[(4-methylphenyl)sulfonyl]-1H-pyrazol-3-amine, have exhibited various biological activities. Preliminary bioassays have indicated these compounds' potential in medicinal chemistry, validated through various analytical techniques (Wu, Zou, Hu, & Yang, 2005).
Antimicrobial Activity
Some pyrazole derivatives have been synthesized and evaluated for their antimicrobial activities. These compounds, including analogs of 5-Isopropyl pyrazole, have shown promising results against various bacteria and fungi, suggesting their potential application in medical treatments and drug development (Aly & El-Mohdy, 2015).
properties
IUPAC Name |
1-(4-methylphenyl)sulfonyl-5-propan-2-ylpyrazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O2S/c1-9(2)12-8-13(14)15-16(12)19(17,18)11-6-4-10(3)5-7-11/h4-9H,1-3H3,(H2,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHPMJHPQGAOBNR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2C(=CC(=N2)N)C(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Isopropyl-1-[(4-methylphenyl)sulfonyl]-1h-pyrazol-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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